Cas no 71155-05-0 (rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis)

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis structure
71155-05-0 structure
Product Name:rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
CAS No:71155-05-0
MF:C7H8O
MW:108.137822151184
CID:548099
PubChem ID:7472015
Update Time:2025-04-19

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Chemical and Physical Properties

Names and Identifiers

    • (1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
    • (-)-cis-bicyclo<3.2.0>-2-hepten-6-one
    • (1R,5S)-(+)-cis-Bicyclo[3.2.0]hept-2-en-6-one
    • Bicyclo[3.2.0]hept-2-en-6-one, (1R,5S)-
    • (+)-(1R,5S)-Bicyclo[3.2.0]hept-2-en-6-one
    • (1R,5S)-(+)-Bicyclo[3.2.0]hept-2-en-6-one
    • rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
    • (+/-)-cis-Bicyclo[3.2.0]hept-2-en-6-one, >=98.0%
    • DTXSID10428675
    • SCHEMBL471065
    • AC-28168
    • A854992
    • EN300-1703087
    • 71155-05-0
    • AKOS016843328
    • rac-(1R,5S)-bicyclo[3.2.0]hept-2-en-6-one
    • MDL： MFCD07370111
    • Inchi： 1S/C7H8O/c8-7-4-5-2-1-3-6(5)7/h1-2,5-6H,3-4H2/t5-,6-/m0/s1
    • InChI Key： LNLLHUHPGPKRBM-WDSKDSINSA-N
    • SMILES： O=C1C[C@@H]2C=CC[C@@H]21

Computed Properties

  • Exact Mass: 108.05754
  • Monoisotopic Mass: 108.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 186.6±9.0 ºC (760 Torr),
  • Flash Point: 66.3±13.7 ºC,
  • Refractive Index: n20/D 1.483
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 17.07
  • LogP: 1.15150

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Security Information

  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： 26-39
  • FLUKA BRAND F CODES：8-10-23
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Pricemore >>

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rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:71155-05-0)rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
Order Number:A854992
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):896.0/256.0
Email:sales@amadischem.com

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71155-05-0 (rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis) Related Products

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Amadis Chemical Company Limited
(CAS:71155-05-0)rac-(1R,5S)-bicyclo3.2.0hept-2-en-6-one, cis
A854992
Purity:99%/99%
Quantity:5g/1g
Price ($):896.0/256.0
Email